Cas no 171088-67-8 (Butanediamide,N4-[4-(aminosulfonyl)phenyl]-N1,N1-bis(2-hydroxyethyl)-)

• Product Name: Butanediamide,N4-[4-(aminosulfonyl)phenyl]-N1,N1-bis(2-hydroxyethyl)-
• CAS No: 171088-67-8
• MF: C₁₄H₂₁N₃O₆S
• MW: 359.398042440414
• CID: 210895
• PubChem ID: 1982280
• Update Time: 2025-04-19

Butanediamide,N4-[4-(aminosulfonyl)phenyl]-N1,N1-bis(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• Butanediamide,N4-[4-(aminosulfonyl)phenyl]-N1,N1-bis(2-hydroxyethyl)-
• N',N'-bis(2-hydroxyethyl)-N-(4-sulfamoylphenyl)butanediamide
• Butanediamide, N~4~-[4-(aminosulfonyl)phenyl]-N~1~,N~1~-bis(2-hydroxyethyl)-
• N,N-Bis(2-hydroxyethyl)-N'-(4-sulfamoylphenyl)succinamide
• 171088-67-8
• DTXSID20168999
• Butanediamide, N'-(4-(aminosulfonyl)phenyl)-N,N-bis(2-hydroxyethyl)-
• AKOS022133366
• N'-(4-(Aminosulfonyl)phenyl)-N,N-bis(2-hydroxyethyl)butanediamide

• Inchi： 1S/C14H21N3O6S/c15-24(22,23)12-3-1-11(2-4-12)16-13(20)5-6-14(21)17(7-9-18)8-10-19/h1-4,18-19H,5-10H2,(H,16,20)(H2,15,22,23)
• InChI Key： XRQSNBIYBVIHNX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(CCC(N(CCO)CCO)=O)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 359.11523
• Monoisotopic Mass: 359.11510657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 158Ų

Experimental Properties

• PSA: 150.03